N-(4-Fluorobenzyl)-3-methoxy-1-propanamine hydrochloride

• IUPAC Name: N-[(4-fluorophenyl)methyl]-3-methoxypropan-1-amine;hydrochloride
• InChI: InChI=1S/C11H16FNO.ClH/c1-14-8-2-7-13-9-10-3-5-11(12)6-4-10;/h3-6,13H,2,7-9H2,1H3;1H
• InChI Key: AXCUGBJCBWUJFH-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CC=C(C=C1)F.Cl
• Molecular Formula: C11H17ClFNO
• Molecular Weight: 233.71 g/mol
• CAS RN: 1158568-96-7

Description

Synthesis Analysis

Unfortunately, there is limited information available on the synthesis of “N-(4-Fluorobenzyl)-3-methoxy-1-propanamine hydrochloride”. More research is needed to provide a comprehensive analysis of its synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various techniques such as Fluorine-19 NMR. The broader chemical shift range in 19F NMR helps resolve individual fluorine-containing functional groups, while the often large variable magnitude of 19F-19F and 1H-19F coupling provides additional insight into structural effects.

Chemical Reactions Analysis

There is currently limited information available on the specific chemical reactions involving “this compound”. More research is needed to provide a comprehensive analysis of its chemical reactions.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 233.71. More research is needed to provide a comprehensive analysis of its physical and chemical properties.

Scientific Research Applications

Psychoactive Substance Research

N-(4-Fluorobenzyl)-3-methoxy-1-propanamine hydrochloride is related to a class of compounds known for their psychoactive properties. Research in this domain focuses on understanding the pharmacological, physiological, and toxicological aspects of these substances. For instance, studies on compounds like 25C-NBOMe, which is structurally similar, reveal their potent hallucinogenic properties and interactions with serotonin receptors. These substances are often explored for their potential therapeutic applications, particularly in mental health treatments, despite their controversial and sometimes hazardous nature (Kamińska, Świt, & Malek, 2020).

Environmental and Health Impact Studies

Research into related phenolic compounds like benzophenone-3 (BP-3) investigates the environmental and health impacts of these substances. BP-3, used in various consumer products, has been associated with reproductive toxicity in both humans and animals. Similarly, other phenolic compounds have been studied for their potential endocrine-disrupting effects and presence in the environment, which may offer insights into the behavior and impact of this compound in similar contexts (Ghazipura, McGowan, Arslan, & Hossain, 2017).

Molecular and Functional Imaging Studies

These compounds are often used in molecular and functional imaging studies to understand their interaction with brain receptors and the overall impact on brain function and metabolism. For instance, studies on hallucinogens like LSD and their related compounds, including this compound, use imaging technologies like PET or SPECT to visualize their distribution and binding in the brain. This research is crucial for understanding the therapeutic potential of these compounds and their psychoactive effects (Cumming, Scheidegger, Dornbierer, Palner, Quednow, & Martin-Soelch, 2021).

Safety and Hazards

Safety data sheets for related compounds suggest that they should be handled with care. They may cause skin and eye irritation, and may be harmful if inhaled. Always follow safety guidelines when handling chemical substances.